Cas no 103096-03-3 (3-(4-Aminophenyl)-2-methylpropanoic Acid)

3-(4-Aminophenyl)-2-methylpropanoic Acid structure
103096-03-3 structure
Product Name:3-(4-Aminophenyl)-2-methylpropanoic Acid
CAS No:103096-03-3
MF:C10H13NO2
MW:179.215722799301
CID:4568686
PubChem ID:75422261
Update Time:2024-03-01

3-(4-Aminophenyl)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-amino-α-methyl-
    • 3-(4-Aminophenyl)-2-methylpropanoic Acid
    • Inchi: 1S/C10H13NO2/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-5,7H,6,11H2,1H3,(H,12,13)
    • InChI Key: VRWJTABCZGMWOS-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(N)=CC=1)C(C)C(=O)O

Computed Properties

  • Exact Mass: 179.094629g/mol
  • Monoisotopic Mass: 179.094629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 179.22g/mol
  • XLogP3: 1.5
  • Topological Polar Surface Area: 63.3Ų

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